Cas no 1040640-51-4 (5-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)-4-oxo-4H-pyran-2-carboxamide)

• Product Name: 5-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1040640-51-4
• MF: C₁₄H₉N₃O₆S
• MW: 347.302761793137
• CID: 6404055
• PubChem ID: 27378245
• Update Time: 2025-05-19

5-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)-4-oxo-4H-pyran-2-carboxamide
• 5-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)-4-oxopyran-2-carboxamide
• 1040640-51-4
• 5-methoxy-N-(6-nitrobenzo[d]thiazol-2-yl)-4-oxo-4H-pyran-2-carboxamide
• VU0643330-1
• F5449-0046
• AKOS024508622

• Inchi： 1S/C14H9N3O6S/c1-22-11-6-23-10(5-9(11)18)13(19)16-14-15-8-3-2-7(17(20)21)4-12(8)24-14/h2-6H,1H3,(H,15,16,19)
• InChI Key： IYCXMJCPXILUJI-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=CC=C([N+]([O-])=O)C=C3S2)=O)OC=C(OC)C(=O)C=1

Computed Properties

• Exact Mass: 347.02120619g/mol
• Monoisotopic Mass: 347.02120619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)-4-oxo-4H-pyran-2-carboxamide

Introduction to 5-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)-4-oxo-4H-pyran-2-carboxamide (CAS No. 1040640-51-4)

5-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)-4-oxo-4H-pyran-2-carboxamide, with the CAS number 1040640-51-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its 5-methoxy and N-(6-nitro-1,3-benzothiazol-2-yl) substituents, contribute to its unique chemical properties and potential therapeutic applications.

The pyran ring in the molecular structure of 5-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)-4-oxo-4H-pyran-2-carboxamide is a key feature that influences its reactivity and biological interactions. Pyran derivatives are well-known for their involvement in various biochemical pathways and have been explored for their potential in drug design. The presence of the nitro group in the benzothiazole moiety further enhances the compound's reactivity, enabling it to participate in various chemical transformations that are relevant to medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. The benzothiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 5-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)-4-oxo-4H-pyran-2-carboxamide with a nitro-substituted benzothiazole ring has led to the discovery of several promising lead compounds. These compounds have shown encouraging results in preclinical studies, highlighting the potential of this molecular scaffold for further development.

The synthesis of 5-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)-4-oxo-4H-pyran-2-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 5-methoxy group enhances the solubility and stability of the compound, which is crucial for its biological evaluation. Additionally, the nitro group plays a critical role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural motifs present in 5-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)-4-oxo-4H-pyran-2-carboxamide can be further modified to develop novel drugs with enhanced efficacy and reduced side effects. For instance, replacing the nitro group with other functional groups can alter the pharmacokinetic properties of the molecule, making it more suitable for specific therapeutic applications.

The biological activity of 5-methoxy-N-(6-nitro-1,3-benzothiazol-2-yl)-4 oxo - 4 H - pyran - 2 - carboxamide has been evaluated in various in vitro and in vivo models. Initial studies have revealed promising results in terms of antimicrobial and anti-inflammatory effects. These findings are particularly intriguing given the increasing prevalence of multidrug-resistant pathogens and chronic inflammatory conditions. The compound's ability to interact with bacterial enzymes and inflammatory mediators suggests that it could be developed into a new class of therapeutic agents.

The development of new drugs often involves a rigorous process of optimization to improve potency and selectivity while minimizing toxicity. In the case of 5-methoxy-N-(6-nitro - 1 , 3 - benzothiazol - 2 - yl ) - 4 oxo - 4 H - pyran - 2 - carboxamide , researchers have focused on modifying key structural features to enhance its biological activity. For example, exploring different substitution patterns on the benzothiazole ring can lead to compounds with improved binding affinity to target proteins. Additionally, optimizing solubility and metabolic stability are critical steps in drug development.

The role of computational chemistry and molecular modeling has been instrumental in understanding the structure-property relationships of this compound. These tools allow researchers to predict how changes in molecular structure will affect biological activity, thereby guiding the design of more effective drug candidates. By leveraging computational methods alongside experimental approaches, scientists can accelerate the discovery process and reduce costs associated with traditional drug development.

The future prospects for 5-methoxy-N-(6-nitro - 1 , 3 - benzothiazol - 2 - yl ) - 4 oxo - 4 H - pyran - 2 carboxamide are promising as it continues to be explored for its potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research from preclinical stages to clinical trials. Such collaborations can facilitate rapid translation of laboratory findings into tangible medical benefits for patients worldwide.